Cas no 1261866-83-4 (5-Fluoro-3-(3-(trifluoromethoxy)phenyl)picolinic acid)

• Product Name: 5-Fluoro-3-(3-(trifluoromethoxy)phenyl)picolinic acid
• CAS No: 1261866-83-4
• MF: C₁₃H₇F₄NO₃
• MW: 301.193197488785
• CID: 4799491
• Update Time: 2025-05-25

5-Fluoro-3-(3-(trifluoromethoxy)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(3-(trifluoromethoxy)phenyl)picolinic acid

• Inchi： 1S/C13H7F4NO3/c14-8-5-10(11(12(19)20)18-6-8)7-2-1-3-9(4-7)21-13(15,16)17/h1-6H,(H,19,20)
• InChI Key： ZKVXIDVWAUWHOY-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=O)O)C(=C1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• XLogP3: 3.6
• Topological Polar Surface Area: 59.4

Additional information on 5-Fluoro-3-(3-(trifluoromethoxy)phenyl)picolinic acid

5-Fluoro-3-(3-(trifluoromethoxy)phenyl)picolinic Acid: A Comprehensive Overview

The compound 5-Fluoro-3-(3-(trifluoromethoxy)phenyl)picolinic acid, identified by the CAS number 1261866-83-4, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of picolinic acids, which are known for their versatile properties and wide-ranging uses in fields such as pharmacology, materials science, and agriculture.

Picolinic acid derivatives, including the 5-fluoro and trifluoromethoxy substituted variants, have garnered considerable attention due to their unique chemical properties. The presence of the fluorine atom at the 5-position of the picolinic acid ring introduces electronic effects that enhance the compound's stability and reactivity. Similarly, the trifluoromethoxy group attached to the phenyl ring contributes to increased lipophilicity and selectivity in biochemical interactions.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents. Researchers have demonstrated that the 5-fluoro substitution enhances the molecule's ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic interventions.

In addition to its pharmacological applications, 5-Fluoro-3-(3-(trifluoromethoxy)phenyl)picolinic acid has shown remarkable properties in materials science. Its ability to coordinate with metal ions has led to its use in the synthesis of advanced metal-organic frameworks (MOFs). These frameworks are being explored for their potential in gas storage, catalysis, and sensing technologies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoromethoxy group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic chemistry have enabled more efficient syntheses, reducing production costs and improving scalability.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to other synthetic compounds in certain industrial applications. However, further research is needed to fully understand its long-term environmental effects and optimize its use in sustainable processes.

The integration of computational chemistry tools has significantly accelerated the exploration of this compound's properties. Advanced molecular modeling techniques have provided insights into its electronic structure, reactivity, and interaction with biological systems. These computational studies complement experimental work, enabling researchers to design more effective derivatives tailored for specific applications.

In conclusion, 5-Fluoro-3-(3-(trifluoromethoxy)phenyl)picolinic acid, with its unique chemical structure and versatile properties, represents a valuable addition to the arsenal of modern chemical compounds. Its potential applications span multiple disciplines, from drug development to materials science, making it a subject of ongoing research interest.